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Compound of Interest

Compound Name: Triethylphosphine sulfide

CAS No.: 597-51-3

Cat. No.: B3427459 Get Quote

Executive Summary
This application note details the protocol for the selective solvent extraction of Silver(I) (

) from nitrate media using Triethylphosphine Sulfide (TEPS). While industrial applications
frequently utilize sterically bulkier homologs like Triisobutylphosphine sulfide (Cyanex 471X) to
minimize solubility losses, TEPS represents the fundamental alkyl-phosphine sulfide core. This
guide demonstrates its high selectivity for soft Lewis acids (Silver) over hard/borderline acids
(Copper, Zinc, Iron) based on Hard-Soft Acid-Base (HSAB) theory.

Key Application: Recovery of high-purity silver from hydrometallurgical leach liquors,

photographic waste recycling, and analytical pre-concentration.

Theoretical Grounding & Mechanism
The HSAB Principle
Silver (

) is a quintessential "soft" acid, possessing a large ionic radius and low charge density.
Triethylphosphine sulfide (

) acts as a neutral solvating extractant where the sulfur atom serves as a "soft" donor base.
Unlike oxygen-donor extractants (e.g., TBP, D2EHPA) which prefer hard metals, the P=S bond
exhibits a high covalency index when coordinating with silver, driving selective extraction.
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Extraction Mechanism
TEPS operates via a solvation mechanism. The neutral TEPS molecule displaces water

molecules in the inner coordination sphere of the silver ion. The nitrate anion acts as a counter-

ion to maintain charge neutrality in the organic phase.

The general extraction equilibrium is described by:

n (Solvation Number): Typically ranges from 1 to 3 depending on the TEPS concentration

and organic phase loading. At low silver concentrations,

is common; at high loading, polynuclear complexes may form.

Acidity Independence: Unlike cation exchangers, TEPS extraction efficiency is relatively

independent of pH, allowing extraction from highly acidic feeds (0.1M – 5M

) without pH adjustment.
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Figure 1: Mechanistic pathway of Ag(I) solvation by TEPS at the liquid-liquid interface.
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Materials & Preparation
Reagents

Reagent Specification Role

Triethylphosphine Sulfide

(TEPS)
>97% Purity (Solid, mp ~94°C) Extractant

Diluent
Chloroform (

) or Toluene
Carrier Solvent

Modifier (Optional) 1-Octanol (5-10% v/v) Prevents third-phase formation

Silver Nitrate ACS Reagent Grade Feed Solution Standard

Thiourea >99% Stripping Agent

Nitric Acid 0.1M - 1.0M Aqueous Matrix

Organic Phase Preparation (Standard 0.1M TEPS)
TEPS is a solid at room temperature.[1] It must be dissolved to function as a liquid extractant.

Weigh 1.50 g of TEPS (MW: 150.22 g/mol ).

Dissolve in 100 mL of Chloroform.

Note: If using kerosene or aliphatic diluents, TEPS solubility is lower. Add 10% v/v 1-

Octanol or TBP as a phase modifier to ensure complete dissolution and prevent

precipitation of the Ag-TEPS complex.

Experimental Protocols
Protocol A: Extraction Isotherm (Determination of )
Objective: Determine the distribution coefficient (

) of Silver at varying feed concentrations.

Feed Preparation: Prepare 50 mL of
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solution at 1000 mg/L (ppm) in 0.1M

.

Phase Contact:

In a separatory funnel, combine 10 mL of Organic Phase (0.1M TEPS) and 10 mL of

Aqueous Feed (A/O ratio = 1).

Critical Step: Shake vigorously for 15 minutes at 25°C. (Equilibrium is typically reached <

10 mins).

Separation: Allow phases to settle for 10 minutes. The organic phase (Chloroform) will be the

bottom layer; if using Toluene, it will be the top layer.

Analysis:

Collect the aqueous raffinate.

Analyze Ag concentration using Atomic Absorption Spectroscopy (AAS) or ICP-OES.

Calculate Organic Ag concentration by mass balance:

.

Calculation:

Protocol B: Selective Separation (Ag vs. Cu)
Objective: Demonstrate separation of Ag from a mixed metal waste stream (e.g., copper anode

slime simulant).

Mixed Feed: Prepare a solution containing 500 ppm Ag and 5000 ppm Cu in 1M

.

Extraction:

Mix 20 mL Feed with 20 mL 0.1M TEPS/Chloroform.
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Shake for 15 minutes.

Separate phases.

Scrubbing (Self-Validating Step):

The organic phase may physically entrain small amounts of Cu.

Contact the loaded organic phase with 10 mL of 0.1M

(Scrub solution).

Shake for 5 minutes.

Combine the spent scrub solution with the original raffinate.

Result Validation: Analyze the scrubbed organic phase (after stripping) for Cu. The

Separation Factor (

) should exceed 10,000.

Protocol C: Stripping & Recovery
Objective: Recover silver from the organic phase and regenerate TEPS. Note: Water or acid

alone cannot strip Ag due to the high stability of the Ag-S bond. A stronger ligand (Thiourea) is

required.

Stripping Solution: Prepare 1.0M Thiourea in 0.5M

.

Contact:

Mix Loaded Organic Phase with Stripping Solution at an A/O ratio of 1:1.

Shake for 15 minutes.

Recovery:

The Silver transfers to the aqueous thiourea phase.
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Regeneration:[2] Wash the stripped organic phase with distilled water once to remove

entrained acid/thiourea before reusing.
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Figure 2: Complete solvent extraction circuit for Silver recovery using TEPS.
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Data Summary & Troubleshooting
Expected Performance Metrics

Parameter Typical Value Notes

Extraction Efficiency (%E) > 99.5% Single stage, A/O = 1

Separation Factor (

)

> Highly selective

Equilibrium Time < 10 mins Fast kinetics

Loading Capacity ~15 g Ag / L For 0.5M extractant conc.

Troubleshooting Guide
Problem: Third phase formation (split in organic layer).

Cause: Solubility limit of Ag-TEPS complex exceeded.

Solution: Add 10% 1-Octanol or Tributyl Phosphate (TBP) as a modifier.

Problem: Poor Phase Separation (Emulsion).

Cause: Silica in feed or overly vigorous mixing.

Solution: Keep feed acidity >0.1M; use centrifugation if necessary.

Problem: Incomplete Stripping.

Cause: Thiourea concentration too low or degraded.

Solution: Ensure Thiourea is >0.5M; maintain acidic conditions to prevent Thiourea

decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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